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Compound of Interest

Compound Name: c-Myc inhibitor 15

Cat. No.: B15582333 Get Quote

Technical Support Center: c-Myc Inhibitor 15
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using c-Myc Inhibitor
15. The information is presented in a question-and-answer format to directly address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage and handling conditions for c-Myc Inhibitor 15?

Proper storage and handling are crucial for maintaining the stability and activity of c-Myc
Inhibitor 15. Below is a summary of recommended conditions, using the well-characterized c-

Myc inhibitor 10058-F4 (CAS 403811-55-2) as a reference.
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Condition Recommendation Stability

Solid Form
Store at 2-8°C. Protect from

light.[1]

Stable until the expiration date

on the vial.

Stock Solution

Prepare in DMSO (e.g., up to

100 mM). Aliquot and store at

-20°C.[2][3][4][5]

Stock solutions are stable for

up to 3 months at -20°C.[2][3]

[4]

Working Dilution
Prepare fresh from the stock

solution for each experiment.

Stability in aqueous media is

limited; use immediately.

Q2: How do I reconstitute c-Myc Inhibitor 15?

For the c-Myc inhibitor 10058-F4, it is soluble in DMSO up to 200 mg/mL and in ethanol up to

20 mM.[1][5] To prepare a stock solution, dissolve the solid inhibitor in an appropriate volume of

DMSO to achieve the desired concentration. For example, to make a 10 mM stock solution of

10058-F4 (MW: 249.35), dissolve 2.49 mg in 1 mL of DMSO.

Q3: What is the mechanism of action for c-Myc inhibitors like 10058-F4?

c-Myc inhibitors, such as the cell-permeable thiazolidinone compound 10058-F4, function by

specifically disrupting the interaction between c-Myc and its obligate binding partner, Max.[1][4]

This heterodimerization is essential for c-Myc to bind to E-box DNA sequences and activate the

transcription of its target genes, which are involved in cell proliferation, growth, and

metabolism. By preventing the c-Myc/Max interaction, these inhibitors prevent the

transactivation of c-Myc target genes, leading to an inhibition of tumor cell growth.[1][4]

Signaling and Degradation Pathways
The c-Myc oncoprotein's levels are tightly regulated through a complex signaling network that

ultimately leads to its degradation via the ubiquitin-proteasome pathway. Understanding this

pathway is critical for interpreting experimental results when using a c-Myc inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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